Cas no 2228462-94-8 (1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228462-94-8
• MF: C₉H₁₀BrF₂N₃
• MW: 278.096607685089
• CID: 6300573
• PubChem ID: 165797712
• Update Time: 2025-06-13

1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine
• 2228462-94-8
• EN300-1939510
• [1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C9H10BrF2N3/c10-6-1-14-7(15-2-6)8(5-13)3-9(11,12)4-8/h1-2H,3-5,13H2
• InChI Key： NHMZIHOWJZQUIA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CN)CC(C2)(F)F)=NC=1

Computed Properties

• Exact Mass: 277.00262g/mol
• Monoisotopic Mass: 277.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228462-94-8)

1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228462-94-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications. The combination of a bromopyrimidine moiety and a difluorocyclobutyl group makes it a valuable candidate for further research and development.

The 5-bromopyrimidine moiety is a well-known pharmacophore that has been extensively studied for its role in various biological processes, including antiviral, antibacterial, and anticancer activities. The presence of this moiety in 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine suggests that the compound may exhibit similar biological activities. Additionally, the difluorocyclobutyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for improving drug-like properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their solubility, lipophilicity, and metabolic stability. The introduction of fluorine atoms into the cyclobutyl ring in 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine is expected to enhance its pharmacokinetic profile and improve its overall drug-like properties.

In terms of synthetic accessibility, 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine can be synthesized through a series of well-established chemical reactions. The key steps involve the formation of the bromopyrimidine core and the subsequent attachment of the difluorocyclobutyl group. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further biological evaluation.

The biological evaluation of 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine has revealed several interesting findings. In vitro studies have shown that the compound exhibits potent activity against a range of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, preliminary in vivo studies have demonstrated that 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine has good pharmacokinetic properties and low toxicity profiles. These findings suggest that the compound has potential as a lead candidate for further preclinical and clinical development.

The potential applications of 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine extend beyond cancer therapy. Recent research has also explored its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. The versatility of this compound makes it an attractive target for multidisciplinary research efforts.

In conclusion, 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228462-94-8) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and favorable biological properties make it an excellent candidate for further investigation and development. Ongoing research is expected to uncover new insights into its mechanisms of action and therapeutic applications.